![molecular formula C12H16N2O3S B3123013 4-(tert-butylsulfanyl)-3-nitrobenzenecarbaldehyde O-methyloxime CAS No. 303996-33-0](/img/structure/B3123013.png)
4-(tert-butylsulfanyl)-3-nitrobenzenecarbaldehyde O-methyloxime
Overview
Description
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different functional group . Oxime esters, which are similar to the O-methyloxime group in the compound, can be prepared from a simple reaction of easily available oximes with an acyl halide or anhydride .Molecular Structure Analysis
The molecular structure of this compound would be quite complex due to the presence of several different functional groups. The benzene ring would provide a planar, aromatic base for the molecule, while the various functional groups would add complexity and reactivity .Chemical Reactions Analysis
The reactivity of this compound would likely be quite high due to the presence of several reactive functional groups. The nitro group is a strong electron-withdrawing group, which would increase the reactivity of the benzene ring. The oxime group could also participate in various reactions .Scientific Research Applications
Antioxidant Activity and Environmental Fate of Related Compounds
Antioxidant Applications : Compounds featuring nitrobenzene groups and sulfur functionalities, like the one , may have relevance in antioxidant research. Analytical methods determining antioxidant activity, such as ORAC, HORAC, TRAP, and TOSC tests, are crucial for evaluating potential antioxidant applications of new compounds (I. Munteanu & C. Apetrei, 2021). These methods could be applied to assess the antioxidant capacity of "4-(tert-butylsulfanyl)-3-nitrobenzenecarbaldehyde O-methyloxime."Environmental Impact and Degradation : The environmental fate of similar compounds, such as synthetic phenolic antioxidants and their degradation products, has been extensively studied. These compounds have been detected in various environmental matrices, indicating the significance of understanding their environmental impact and degradation pathways (Runzeng Liu & S. Mabury, 2020). Research into the environmental behavior and degradation of "this compound" could follow similar methodologies to assess its ecological footprint and potential biodegradation.
Potential Applications in Advanced Oxidation Processes
Advanced Oxidation Processes (AOPs) : The study of AOPs for the degradation of recalcitrant compounds in water highlights the potential for applying novel chemicals as either catalysts or reactants in such processes. Research into the mechanisms and efficacy of AOPs, including those based on persulfate activation, could reveal applications for "this compound" in environmental remediation technologies (Jaesang Lee, U. von Gunten, & Jae-Hong Kim, 2020).
Properties
IUPAC Name |
(E)-1-(4-tert-butylsulfanyl-3-nitrophenyl)-N-methoxymethanimine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O3S/c1-12(2,3)18-11-6-5-9(8-13-17-4)7-10(11)14(15)16/h5-8H,1-4H3/b13-8+ | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKOYXVVWEFUHGK-MDWZMJQESA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)SC1=C(C=C(C=C1)C=NOC)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)SC1=C(C=C(C=C1)/C=N/OC)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
268.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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